Cas no 946233-91-6 (N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide)

• Product Name: N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide
• CAS No: 946233-91-6
• MF: C₂₃H₂₀N₄O₂
• MW: 384.430504798889
• CID: 6437488
• Update Time: 2025-11-01

N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide
• N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]naphthalene-1-carboxamide
• 1-Naphthalenecarboxamide, N-[4-[(6-methoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-

• Inchi： 1S/C23H20N4O2/c1-15-24-21(14-22(25-15)29-2)26-17-10-12-18(13-11-17)27-23(28)20-9-5-7-16-6-3-4-8-19(16)20/h3-14H,1-2H3,(H,27,28)(H,24,25,26)
• InChI Key： CEDHYMNCRSMGIV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(NC3C=C(OC)N=C(C)N=3)C=C2)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide

Comprehensive Overview of N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide (CAS No. 946233-91-6)

The compound N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide (CAS No. 946233-91-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core linked to a naphthalene moiety via a carboxamide bridge, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. This article delves into the properties, synthesis, and potential applications of this compound, while also addressing common queries and trends in the field.

One of the key features of N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide is its structural versatility. The presence of a methoxy group and a methyl substituent on the pyrimidine ring enhances its stability and bioavailability, which are critical factors in drug development. Recent studies have explored its interactions with protein targets, particularly in the context of cancer therapy. Given the rising global focus on precision medicine, this compound aligns well with the demand for targeted therapies that minimize side effects.

The synthesis of CAS No. 946233-91-6 involves a multi-step process, often starting with the functionalization of the pyrimidine ring followed by coupling with the naphthalene derivative. Researchers have optimized these steps to improve yield and purity, which are essential for scaling up production. A notable trend in the literature is the use of green chemistry principles to reduce waste and improve sustainability. This aligns with the growing emphasis on environmentally friendly synthesis methods, a topic frequently searched by professionals in the field.

In addition to its potential therapeutic applications, N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide has also been investigated for its fluorescence properties. The naphthalene component contributes to its ability to emit light under specific conditions, making it a candidate for bioimaging and diagnostic tools. This dual functionality—therapeutic and diagnostic—positions it as a potential theranostic agent, a hot topic in modern medical research.

Another area of interest is the compound's structure-activity relationship (SAR). By modifying specific functional groups, researchers can fine-tune its biological activity. For instance, altering the methoxy group or the methyl substituent can significantly impact its binding affinity to target proteins. Such studies are often highlighted in forums and databases, reflecting the compound's relevance in medicinal chemistry.

From a commercial perspective, the demand for CAS No. 946233-91-6 is driven by its potential in drug discovery and academic research. Suppliers often list it under categories like small molecule inhibitors or research chemicals, catering to laboratories and pharmaceutical companies. The compound's patent status and regulatory considerations are also frequently searched topics, as they influence its availability and usage.

In summary, N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}naphthalene-1-carboxamide represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from kinase inhibition to bioimaging—make it a valuable subject of study. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable synthesis. For those interested in the latest advancements, keeping an eye on peer-reviewed journals and patent filings is highly recommended.